1-(4-oxocyclohexyl)-4,5-dihydro-1H-1,2,3,4-tetrazol-5-one
Description
Molecular Structure Analysis
Without a specific structural diagram or more detailed information, it’s challenging to analyze the molecular structure of “1-(4-oxocyclohexyl)-4,5-dihydro-1H-1,2,3,4-tetrazol-5-one”. The molecule likely has a complex three-dimensional structure due to the presence of the cyclohexyl and tetrazol groups .
Mechanism of Action
Future Directions
The future directions for research on “1-(4-oxocyclohexyl)-4,5-dihydro-1H-1,2,3,4-tetrazol-5-one” would depend on its potential applications. If it has biological activity, it could be studied further for potential therapeutic uses. Alternatively, if it has unique chemical reactivity, it could be explored for use in chemical synthesis or material science .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(4-oxocyclohexyl)-4,5-dihydro-1H-1,2,3,4-tetrazol-5-one involves the reaction of 4-oxocyclohexanecarboxylic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with sodium azide to form the corresponding azide. The azide is then reduced with hydrogen gas in the presence of a palladium catalyst to form the tetrazole ring. The resulting compound is then oxidized with potassium permanganate to form the final product.", "Starting Materials": ["4-oxocyclohexanecarboxylic acid", "thionyl chloride", "sodium azide", "palladium catalyst", "hydrogen gas", "potassium permanganate"], "Reaction": ["1. 4-oxocyclohexanecarboxylic acid is reacted with thionyl chloride to form the corresponding acid chloride.", "2. The acid chloride is then reacted with sodium azide to form the corresponding azide.", "3. The azide is reduced with hydrogen gas in the presence of a palladium catalyst to form the tetrazole ring.", "4. The resulting compound is then oxidized with potassium permanganate to form the final product."] } | |
CAS RN |
2305255-76-7 |
Product Name |
1-(4-oxocyclohexyl)-4,5-dihydro-1H-1,2,3,4-tetrazol-5-one |
Molecular Formula |
C7H10N4O2 |
Molecular Weight |
182.2 |
Purity |
95 |
Origin of Product |
United States |
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